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Compound of Interest

Compound Name: AC-386

Cat. No.: B12418357 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, handling, and disposal information for

DPI-386, an intranasal gel formulation of scopolamine. The following procedural guidance is

intended to ensure the safe and effective use of this compound in a laboratory setting.

Product Identification and Hazard Classification
DPI-386 is an intranasal formulation of scopolamine, a well-established anticholinergic agent.

[1] Scopolamine acts as a competitive antagonist at muscarinic acetylcholine receptors.[2] The

Safety Data Sheet (SDS) for scopolamine hydrobromide, the active ingredient, classifies it as a

hazardous substance.

Hazard Summary Table

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 2 H300: Fatal if swallowed

Acute Toxicity, Dermal 1 H310: Fatal in contact with skin

Acute Toxicity, Inhalation 2 H330: Fatal if inhaled

Source: Scopolamine (hydrobromide) Safety Data Sheet.
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GHS Pictograms

GHS06: Skull and Crossbones

Personal Protective Equipment (PPE) and Safe
Handling
Due to the high acute toxicity of scopolamine, stringent adherence to safety protocols is

mandatory.

PPE Requirements Table

Protection Type Specification Rationale

Hand Protection

Impervious gloves (e.g., Nitrile

rubber, minimum 0.11 mm

thickness, breakthrough time

of 480 minutes).

Prevents fatal skin contact.[3]

Eye/Face Protection
Wear safety glasses with side

shields or goggles.

Protects against accidental

splashes.[3]

Skin and Body Protection
Wear suitable protective

clothing, such as a lab coat.
Avoids skin contact.[3]

Respiratory Protection

Use appropriate respiratory

protection, especially when

handling the powdered form or

if aerosols may be generated.

Prevents fatal inhalation.

Handling Procedures:

Work in a well-ventilated area, preferably within a chemical fume hood.[4][5]

Avoid contact with skin, eyes, and clothing.[3]

Do not eat, drink, or smoke in the handling area.[4]

Wash hands thoroughly after handling.[3]
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Immediately remove any clothing that becomes contaminated.

First Aid Measures
In case of exposure, immediate medical attention is required.[3]

First Aid Procedures Table

Exposure Route Immediate Action

Inhalation

Remove to fresh air. If breathing has stopped,

give artificial respiration. Get medical attention

immediately.[3]

Skin Contact

Wash off immediately with soap and plenty of

water while removing all contaminated clothes

and shoes. Get immediate medical

advice/attention.[3]

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Get

immediate medical advice/attention.[3]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[4][5]

Disposal Plan
Unused or expired DPI-386 should be disposed of as hazardous waste.

Disposal Protocol:

Do not flush down the toilet or drain unless specifically instructed by local regulations.[6]

The preferred method of disposal is through a licensed hazardous material disposal

company or a drug take-back program.[5][7][8]
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If a take-back program is unavailable, the following steps can be taken for disposal in

household trash:[6][8]

Remove the gel from its original container.

Mix the gel with an undesirable substance such as used coffee grounds, dirt, or cat litter.

This makes it less appealing to children and pets.[6][8]

Place the mixture in a sealed container (e.g., a resealable plastic bag or an empty can

with a lid) to prevent leakage.[6][8]

Dispose of the sealed container in the trash.

Remove or scratch out all personal information from the original packaging to protect privacy

before discarding.[8]

Experimental Protocols: Intranasal Administration
Workflow
The following provides a general workflow for the intranasal administration of experimental

compounds like DPI-386 in a research setting, primarily with animal models.

Experimental Workflow Diagram

Caption: General workflow for intranasal administration of DPI-386 in a research setting.

Detailed Methodologies:

Animal Acclimation: For studies involving animals, a period of acclimation to handling is

crucial to reduce stress and ensure accurate dosing.[9]

Formulation Preparation: Prepare the DPI-386 nasal gel according to the specific

experimental requirements. Ensure accurate concentration and volume for dosing.

Animal Restraint: Proper restraint of the animal is necessary for safe and effective intranasal

delivery. Specialized grips may be required to immobilize the head.[10]
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Intranasal Delivery: Administer the prepared formulation to the nasal cavity using a pipette or

a specialized intranasal delivery device. The volume should be appropriate for the animal

model to avoid aspiration.[9]

Post-Administration Monitoring: Observe the animal for the expected pharmacological effects

of scopolamine (e.g., sedation, changes in motor activity) and any signs of adverse

reactions.

Data Collection: Collect experimental data as per the study design.

Mechanism of Action and Signaling Pathway
Scopolamine is a non-selective muscarinic acetylcholine receptor antagonist.[11][12] It

competitively inhibits the binding of the neurotransmitter acetylcholine to muscarinic receptors

(M1-M5 subtypes) in both the central and peripheral nervous systems.[2][11][12] This blockade

of cholinergic signaling is the basis of its therapeutic effects and side effects.[12] For motion

sickness, scopolamine is thought to act on the vestibular nuclei and the vomiting center in the

brainstem.[11][13]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC3653240/
https://scienceinsights.org/scopolamines-mechanism-of-action-how-it-works/
https://go.drugbank.com/drugs/DB00747
https://synapse.patsnap.com/article/what-is-the-mechanism-of-scopolamine
https://scienceinsights.org/scopolamines-mechanism-of-action-how-it-works/
https://go.drugbank.com/drugs/DB00747
https://go.drugbank.com/drugs/DB00747
https://scienceinsights.org/scopolamines-mechanism-of-action-how-it-works/
https://www.droracle.ai/articles/52052/mechanism-of-action-of-scopalamine-patch-for-nausea
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12418357?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Presynaptic Neuron

Postsynaptic Neuron

Acetylcholine (ACh)

Muscarinic Receptor (M1-M5)

 Binds

Signal Transduction

 Activates

Physiological Response

DPI-386 (Scopolamine)

 Blocks

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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